1-(3-Bromophenyl)pentan-1-ol

• Molecular Formula: C11H15BrO
• Molecular Weight: 243.14 g/mol
• IUPAC Name: 1-(3-bromophenyl)pentan-1-ol
• InChI: InChI=1S/C11H15BrO/c1-2-3-7-11(13)9-5-4-6-10(12)8-9/h4-6,8,11,13H,2-3,7H2,1H3
• InChI Key: JCSDFDZOGGHROH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C1=CC(=CC=C1)Br)O

Description

1-(3-Bromophenyl)pentan-1-ol is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-bromobenzaldehyde (5.00 g, 27.02 mmol) in dry THF (100 mL), under nitrogen at −78° C. (dry ice/acetone bath) was added nBuMgCl (16.2 mL of a 2.0M solution in THF, 0.032 mol) and the reaction stirred for 1 hour at −78° C. and then allowed to warm to rt overnight. The reaction was then quenched with water, extracted with EtOAc and the layers separated. The organic layer was washed with water then brine, dried (Na2SO4) and reduced under vacuum to give a colourless oil. Purification by Biotage™ chromatography (silica, 90 g cartridge) eluting with cyclohexane:EtOAc 9:1 afforded the title compound as a colourless oil (4.07 g).